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Compound of Interest

Compound Name: GPR88 agonist 2

Cat. No.: B12386174

This guide provides researchers, scientists, and drug development professionals with
comprehensive information and troubleshooting advice for the selection and generation of
stable cell lines expressing the orphan G protein-coupled receptor, GPR88.

Frequently Asked Questions (FAQS)
Q1: What is the primary signaling pathway of GPR88?

GPR88 is an orphan GPCR that primarily couples to the Gai/o family of G proteins.[1] Upon
activation, it inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (CAMP)
levels.[2] This inhibitory action on cAMP production is the most commonly used readout for
functional assays.[2] There is also evidence suggesting that GPR88 can influence the signaling
of other GPCRs, such as opioid receptors, potentially by blunting their G protein and (3-arrestin-
dependent signaling pathways.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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